Cas no 851176-37-9 (2-(morpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine)

2-(morpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine structure
851176-37-9 structure
Product Name:2-(morpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine
CAS No:851176-37-9
MF:C10H16N2OS
MW:212.311841011047
CID:1075481
PubChem ID:3815310
Update Time:2025-04-20

2-(morpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Morpholin-4-yl-2-thiophen-2-yl-ethylamine
    • 2-(morpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine
    • MFCD06373942
    • F2186-0588
    • 2-Morpholino-2-(2-thienyl)ethylamine
    • 2-morpholin-4-yl-2-thiophen-2-ylethanamine
    • 2-Morpholino-2-(thiophen-2-yl)ethanamine
    • 851176-37-9
    • NS-02408
    • BJB17637
    • AKOS000122067
    • NCGC00374349-01
    • AKOS016042074
    • EN300-02561
    • 2-(morpholin-4-yl)-2-(thiophen-2-yl)ethanamine
    • SDCCGSBI-0662996.P001
    • MDL: MFCD06373942
    • Inchi: 1S/C10H16N2OS/c11-8-9(10-2-1-7-14-10)12-3-5-13-6-4-12/h1-2,7,9H,3-6,8,11H2
    • InChI Key: JYYRNJZYOMUQSA-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(CN)N1CCOCC1

Computed Properties

  • Exact Mass: 212.09833431g/mol
  • Monoisotopic Mass: 212.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 66.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 324.9±37.0 °C at 760 mmHg
  • Flash Point: 150.3±26.5 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(morpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine Security Information

2-(morpholin-4-yl)-2-(thiophen-2-yl)ethan-1-amine Pricemore >>

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